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Compound of Interest

Compound Name: 11(E)-Vaccenyl acetate

Cat. No.: B14804757

Essential Safety and Handling Guide for 11(E)-
Vaccenyl Acetate

This guide provides crucial safety and logistical information for the handling and disposal of
11(E)-Vaccenyl acetate in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

IUPAC Name: (11E)-Octadec-11-en-1-yl acetate

CAS Number: 69282-64-0

Molecular Formula: C20H3s02

Molecular Weight: 310.51 g/mol

While a specific Safety Data Sheet (SDS) for the (E)-isomer is not readily available, data for the
closely related (2)-isomer (cis-Vaccenyl Acetate, CAS No. 6186-98-7) indicates that it is a
highly flammable liquid and vapor that causes serious eye irritation.[1] Therefore, 11(E)-
Vaccenyl acetate should be handled with similar precautions. This material should be
considered hazardous until further information becomes available.[2]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling 11(E)-Vaccenyl acetate.

Body Part PPE Item

Material/Standard

Rationale

Chemical Resistant
Hands
Gloves

Nitrile or Neoprene

Provides protection
against splashes of
acetate esters and
flammable liquids.[3]
[4][5] Always inspect
gloves for integrity

before use.

Eyes Safety Goggles

ANSI Z87.1 Standard

Protects against
chemical splashes
that can cause serious

eye irritation.[1][3]

Face Face Shield

To be worn over
safety goggles when
there is a significant
risk of splashing or

aerosol generation.[3]

Body Laboratory Coat

Flame-resistant (e.qg.,

Nomex®)

Protects skin from
incidental contact and
provides a barrier
against flammable
liquids.[3]

Feet Closed-toe Shoes

Leather or other non-

porous material

Protects feet from

spills.

Operational Plan: Safe Handling Workflow

Proper handling procedures are critical to minimize risk. The following workflow outlines the key

steps for working with 11(E)-Vaccenyl acetate.
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Figure 1: Safe handling workflow for 11(E)-Vaccenyl acetate.
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Experimental Protocols:

e Engineering Controls: All work with 11(E)-Vaccenyl acetate should be conducted in a
certified chemical fume hood to minimize inhalation exposure.

» Avoiding Ignition Sources: As the related Z-isomer is highly flammable, keep 11(E)-Vaccenyl
acetate away from heat, sparks, open flames, and hot surfaces.[1] Use non-sparking tools
and ensure electrical equipment is explosion-proof.[1]

 Static Discharge: Take precautionary measures against static discharge.[1]
o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove
contaminated clothing and shoes.

o Inhalation: Remove from exposure and move to fresh air immediately. If not breathing,
give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

o Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately.

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and
ensure laboratory safety.
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Waste Type

Disposal Container

Disposal Procedure

Unused 11(E)-Vaccenyl
Acetate

Labeled Hazardous Waste

Container (Flammable Liquids)

Collect in a designated, tightly
sealed container. Do not mix
with incompatible waste

streams.

Contaminated Labware (e.qg.,

pipette tips, gloves)

Labeled Solid Hazardous

Waste Container

Place all contaminated
disposable materials into a

designated waste container.

Contaminated Glassware

Rinse with a suitable solvent
(e.g., ethanol or acetone) in a
fume hood. Collect the rinsate
as hazardous waste. Then,
wash the glassware according
to standard laboratory

procedures.

General Disposal Guidelines:

 All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

o Waste containers should be clearly labeled with the contents and associated hazards.

e Do not pour chemical waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 11(E)-
Vaccenyl acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14804757#personal-protective-equipment-for-
handling-11-e-vaccenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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